Cas no 101559-85-7 (Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI))

• Product Name: Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI)
• CAS No: 101559-85-7
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 209352
• Update Time: 2024-03-01

Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI)
• Oblongifolidiol
• Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol, 7,9-dimethyl-, (1R,2R,7S,8R)- (9CI)
• (+)-Oblongifolidiol

• Inchi： 1S/C15H24O2/c1-10-4-5-11-13-12(10)14(11,2)6-3-7-15(13,8-16)9-17/h4,11-13,16-17H,3,5-9H2,1-2H3/t11-,12+,13-,14+/m1/s1
• InChI Key： LJZYYCCZNUEOGH-RQJABVFESA-N
• SMILES： [C@]12([H])[C@@]3(C)[C@]([H])([C@]1([H])C(CO)(CO)CCC3)C(C)=CC2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 3.278

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±15.0 °C(Predicted)
• PSA: 52.54
• pka: 14?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids